Cas no 117742-13-9 (Ardacin)

• Product Name: Ardacin
• CAS No: 117742-13-9
• MF: C₆₈H₆₀Cl₄N₈O₂₆
• MW: 1547.05401515961
• CID: 141457
• PubChem ID: 56842071
• Update Time: 2025-04-19

Ardacin Chemical and Physical Properties

Names and Identifiers

• Ardacin
• A mixture of aridicin A, aridicin B, aridicin C and aridicin C2
• AAD 216
• Ardacin [INN]
• SK&F 100814
• the latter are glucopeptide antibiotics derived from a new species of the genus Kibdelosporangium aridum, strain ATCC 39323. They contain a mannose and a glycolipid group attached at as yet undetermined sites
• DTXSID40151904
• 117742-13-9

• Inchi： 1S/C59H45Cl4N7O19.C9H15NO7/c1-64-42-20-3-6-33(73)37(12-20)87-25-17-28(41(63)35(75)18-25)45-56(82)66-44-22-13-38(88-36-7-4-21(9-29(36)60)49(76)47(57(83)67-45)69-53(42)79)51(78)39(14-22)89-52-30(61)10-23(11-31(52)62)50(77)48-58(84)68-46(59(85)86)27-15-24(71)16-34(74)40(27)26-8-19(2-5-32(26)72)43(54(80)70-48)65-55(44)81;1-2-3(11)10-4-5(12)6(13)7(8(14)15)17-9(4)16/h2-18,42-50,64,71-78H,1H3,(H,65,81)(H,66,82)(H,67,83)(H,68,84)(H,69,79)(H,70,80)(H,85,86);4-7,9,12-13,16H,2H2,1H3,(H,10,11)(H,14,15)/t;4-,5-,6+,7+,9?/m.1/s1
• InChI Key： ZHRODENVJFUAFN-PNKCYDOPSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C1C(NC(C(=O)O)C3C=C(C=C(C=3C3=C(C=CC(=C3)C(C(N1)=O)NC(C1C3C=C(C(=C(C=3)O2)O)OC2C=CC(=CC=2Cl)C(C2C(NC(C3C(=C(C=C(C=3)OC3C(=CC=C(C=3)C(C(N2)=O)NC)O)O)Cl)C(N1)=O)=O)O)=O)O)O)O)=O)O)Cl.O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)NC(CC)=O)O

Computed Properties

• Exact Mass: 1546.234335g/mol
• Monoisotopic Mass: 1544.237285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 106
• Rotatable Bond Count: 5
• Complexity: 2930
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 550Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides